Cas no 1008506-15-7 (1-(4-bromophenyl)ethyl(3-methoxypropyl)amine)

• Product Name: 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine
• CAS No: 1008506-15-7
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5175740
• PubChem ID: 43205041
• Update Time: 2026-03-04

1-(4-bromophenyl)ethyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-bromo-N-(3-methoxypropyl)-α-methyl-
• 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine

• Inchi： 1S/C12H18BrNO/c1-10(14-8-3-9-15-2)11-4-6-12(13)7-5-11/h4-7,10,14H,3,8-9H2,1-2H3
• InChI Key： YYAGMDUXXNZVSI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1)(C)NCCCOC

Additional information on 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine

1-(4-Bromophenyl)ethyl(3-methoxypropyl)amine: An Overview of a Promising Compound (CAS No. 1008506-15-7)

1-(4-Bromophenyl)ethyl(3-methoxypropyl)amine, with the CAS number 1008506-15-7, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a brominated phenyl group, an ethylamine moiety, and a methoxypropyl chain. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine typically involves multistep reactions, starting from readily available starting materials such as 4-bromobenzaldehyde and 3-methoxypropan-1-amine. The key steps often include the formation of an imine intermediate followed by reduction to the desired amine product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound, making it more accessible for both academic research and industrial applications.

In the realm of medicinal chemistry, 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine has shown promise as a lead compound for the development of novel therapeutic agents. Its brominated phenyl group can serve as a versatile handle for further functionalization, allowing for the exploration of a wide range of derivatives with tailored biological activities. For instance, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory diseases.

Moreover, the methoxypropyl chain in 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine contributes to its solubility and bioavailability, which are crucial factors for drug development. Research has shown that this compound can effectively cross biological membranes, enhancing its ability to reach target tissues and exert its therapeutic effects. Additionally, the presence of the methoxy group can influence the compound's metabolic stability, potentially extending its half-life in vivo.

The biological activity of 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine has been extensively studied using various in vitro and in vivo models. For example, cell-based assays have revealed that this compound can modulate specific signaling pathways involved in inflammation and pain perception. In particular, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor that plays a central role in the regulation of inflammatory responses. This inhibition can lead to reduced production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), thereby mitigating inflammation.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine and its derivatives as potential therapeutic agents. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its medicinal applications, 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties, such as conductive polymers and functional coatings. For instance, researchers have explored the use of this compound as a building block for the preparation of conductive polymers with enhanced electrical conductivity and mechanical stability. These materials have potential applications in electronic devices, sensors, and energy storage systems.

In conclusion, 1-(4-bromophenyl)ethyl(3-methoxypropyl)amine (CAS No. 1008506-15-7) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and biological activities, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.